Cas no 1454771-99-3 (Cyclopentanecarboxylic acid, 3-formyl-, ethyl ester)

• Product Name: Cyclopentanecarboxylic acid, 3-formyl-, ethyl ester
• CAS No: 1454771-99-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 2116214
• Update Time: 2023-08-03

Cyclopentanecarboxylic acid, 3-formyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3-formylcyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 3-formyl-, ethyl ester

• Inchi： 1S/C9H14O3/c1-2-12-9(11)8-4-3-7(5-8)6-10/h6-8H,2-5H2,1H3
• InChI Key： WZFBBSHFFGLSBQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(C=O)C1)=O

Computed Properties

• Exact Mass: 170.094
• Monoisotopic Mass: 170.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4